Cas no 1784222-48-5 (2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid)

2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid structure

1784222-48-5 structure

Product Name:2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid

CAS No:1784222-48-5

Molecular Formula:C₁₂H₁₃BrO₂

Molecular Weight:269.134423017502

CID:5056865

2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid Properties

Names and Identifiers

- 2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid
- InChIKey： NAQRZXGHESSLAF-UHFFFAOYSA-N
- Inchi： 1S/C12H13BrO2/c13-11-6-2-4-9-8(7-12(14)15)3-1-5-10(9)11/h2,4,6,8H,1,3,5,7H2,(H,14,15)
- SMILES： BrC1=CC=CC2=C1CCCC2CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Heavy Atom Count: 15
Complexity: 242
XLogP3: 3.3
Topological Polar Surface Area: 37.3

2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	B201505-25mg	2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid	1784222-48-5		25mg	$ 105.00	2022-06-07

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